2-Bromo-6-methoxy-1,5-naphthyridine
Cat. No. B8711677
M. Wt: 239.07 g/mol
InChI Key: DDHFKVITAWHQIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[n:3][c:4]2[cH:5][cH:6][c:7]([Br:12])[n:8][c:9]2[cH:10][cH:11]1.[CH3:13][O-:14].[CH3:16][OH:17].[Na+:15]>>[Br:1][c:2]1[n:3][c:4]2[cH:5][cH:6][c:7]([O:14][CH3:13])[n:8][c:9]2[cH:10][cH:11]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Brc1ccc2nc(Br)ccc2n1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ccc2nc(Br)ccc2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
